molecular formula H3MgNO4 B080624 Magnesium nitrate hexahydrate CAS No. 13446-18-9

Magnesium nitrate hexahydrate

Cat. No.: B080624
CAS No.: 13446-18-9
M. Wt: 105.33 g/mol
InChI Key: QYYOLMTYXAKEDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Magnesium nitrate hexahydrate (Mg(NO₃)₂·6H₂O) is a hydrated inorganic salt with a monoclinic crystal structure. It is highly soluble in water, alcohol, and methanol, making it versatile for industrial and scientific applications . A key property is its thermal behavior: it undergoes aqueous fusion (dissolution in its own crystallization water) near 90°C, enabling its use as a phase change material (PCM) for thermal energy storage (TES) . Its latent heat ranges from 160–165 kJ/kg, depending on composite formulations .

Preparation Methods

Synthetic Routes and Reaction Conditions: Magnesium nitrate hexahydrate can be synthesized through several methods:

    Reaction with Nitric Acid: Magnesium oxide or magnesium carbonate reacts with nitric acid to produce magnesium nitrate and water. The reactions are as follows:

    Reaction with Magnesium Hydroxide: Magnesium hydroxide reacts with nitric acid to form magnesium nitrate and water:

Industrial Production Methods: In industrial settings, this compound is often produced by suspending magnesium oxide or magnesium carbonate in melted this compound at temperatures above 90°C. Nitric acid is then added to the suspension while stirring, forming additional this compound .

Chemical Reactions Analysis

Magnesium nitrate hexahydrate undergoes various chemical reactions, including:

    Decomposition: When heated, it decomposes into magnesium oxide, nitrogen dioxide, and oxygen:

    Reaction with Sodium Carbonate: It reacts with sodium carbonate to form magnesium carbonate and sodium nitrate:

    Reaction with Sodium Hydroxide: It reacts with sodium hydroxide to produce magnesium hydroxide and sodium nitrate:

Mechanism of Action

The mechanism of action of magnesium nitrate hexahydrate primarily involves its decomposition and interaction with other compounds. When heated, it decomposes to release nitrogen oxides and magnesium oxide. This decomposition process can be utilized in various industrial applications, such as the regeneration of nitric acid and the production of magnesium oxide .

Comparison with Similar Compounds

Magnesium Chloride Hexahydrate (MgCl₂·6H₂O)

  • Phase Change Temperature: ~117°C (dehydration) vs. 90°C for Mg(NO₃)₂·6H₂O .
  • Latent Heat : Comparable (~160 kJ/kg) but exhibits higher supercooling tendencies .
  • Stability : Prone to deliquescence, requiring stabilizers for TES applications.
  • Applications: Used in de-icing and TES, often blended with Mg(NO₃)₂·6H₂O to form eutectics with lower melting points .

Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

  • Thermal Properties : Melts at 36–45°C but lacks significant TES adoption due to lower thermal stability .

Calcium Nitrate Tetrahydrate (Ca(NO₃)₂·4H₂O)

  • Phase Change Temperature : ~42.7°C, suitable for low-temperature TES .
  • Solubility : Highly hygroscopic, limiting compatibility with metal containers.
  • Applications: Fertilizers and concrete additives, but less effective in high-temperature storage than Mg(NO₃)₂·6H₂O .

Aluminum Nitrate Nonahydrate (Al(NO₃)₃·9H₂O)

  • Thermal Stability : Decomposes below 150°C , unsuitable for high-temperature TES .
  • Uses: Limited to niche roles in catalysis and synthesis .

Eutectic Mixtures

  • Mg(NO₃)₂·6H₂O + MgCl₂·6H₂O: Lowers melting points (e.g., to 44.8°C with NH₄NO₃) while retaining latent heat (~155 kJ/kg). SiO₂ composites improve thermal reliability and TC by 30% .
  • Blends with LiNO₃: Enable medium-high temperature PCMs (72.1°C) for solar applications .

Data Table: Comparative Properties of Hydrated Nitrates

Compound Phase Change Temp (°C) Latent Heat (kJ/kg) Decomposition Temp (°C) Solubility Key Applications
Mg(NO₃)₂·6H₂O 90 (aqueous fusion) 160–165 Starts at 130 High in H₂O, alcohol TES, fertilizers
MgCl₂·6H₂O ~117 (dehydration) ~160 >150 High in H₂O TES, de-icing
Zn(NO₃)₂·6H₂O 36–45 N/A N/A Soluble in H₂O Catalysts, ceramics
Ca(NO₃)₂·4H₂O 42.7 N/A N/A Hygroscopic Fertilizers, concrete
Eutectic (Mg(NO₃)₂ + NH₄NO₃) 44.8 ~155 Varies Water-soluble Mid-temperature TES

Research Findings and Technological Advancements

  • Nanocomposites: Dispersing multi-walled carbon nanotubes (MWCNTs) in Mg(NO₃)₂·6H₂O boosts TC by 82.4%; carbon spheres improve charging efficiency .
  • Corrosion Mitigation : Aluminum alloy containers show reduced corrosion when supercooling is suppressed via additives .
  • Catalysis: Mg(NO₃)₂·6H₂O serves as a solvent-free catalyst in Biginelli reactions, enhancing synthesis efficiency .

Q & A

Q. Basic: What are the common synthesis methods for magnesium nitrate hexahydrate, and how can purity be optimized?

This compound is typically synthesized via acid-base reactions (e.g., nitric acid with magnesium hydroxide or carbonate) or by hydration of anhydrous magnesium nitrate. To optimize purity:

  • Recrystallization : Dissolve the compound in minimal hot deionized water, filter to remove insoluble impurities, and cool to precipitate high-purity crystals .
  • Trace metal control : Use nitric acid with ≤15 ppm trace metals to minimize contamination during synthesis .
  • Drying protocols : Store in a desiccator with silica gel to prevent deliquescence .
    Characterization via X-ray diffraction (XRD) and inductively coupled plasma mass spectrometry (ICP-MS) ensures purity ≥99.99% .

Q. Basic: How is this compound used in synthesizing advanced materials like layered double hydroxides (LDHs)?

This compound acts as a magnesium precursor in LDH synthesis. A typical method involves:

  • Co-precipitation : Mix aqueous solutions of Mg(NO₃)₂·6H₂O and Al(NO₃)₃·9H₂O at pH 10–12 using NaOH. Stir at 60°C for 24 hours to form Mg-Al LDHs .
  • In situ monitoring : Use synchrotron-based X-ray scattering to track nucleation and growth kinetics .
    Key parameters include molar ratios (Mg²⁺:Al³⁺ = 2:1–3:1) and aging time to control crystallinity .

Q. Advanced: How can researchers resolve contradictions in reported thermal decomposition behavior of this compound?

Conflicting studies report either dehydration (e.g., forming Mg(NO₃)₂) or decomposition (e.g., forming MgO). Methodological approaches include:

  • Thermogravimetric analysis (TGA) : Conduct under controlled atmospheres (N₂ vs. air). Dehydration occurs below 130°C (mass loss ≈37%, consistent with hexahydrate → dihydrate), while decomposition to MgO occurs above 330°C in oxidative conditions .
  • Phase equilibrium modeling : Predict stability regions using water activity and temperature data .
  • In situ Raman spectroscopy : Monitor intermediate phases (e.g., Mg(NO₃)₂·2H₂O) during heating .

Q. Advanced: What experimental designs improve the thermal stability of this compound in phase-change materials (PCMs)?

To mitigate supercooling and phase separation in PCMs:

  • Nanoparticle doping : Add SiO₂ or Al₂O₃ nanoparticles (1–5 wt%) to enhance nucleation and reduce subcooling by 5–10°C .
  • Encapsulation : Use polymer matrices (e.g., polyurethane) via non-aqueous emulsion precipitation to limit hygroscopicity and leakage .
  • Cyclic stability testing : Perform 100+ heating/cooling cycles (30–150°C) with DSC to assess enthalpy retention (>90% after 50 cycles) .

Q. Basic: How is this compound applied in moisture management for pharmaceuticals?

As a desiccant excipient in solid dosage forms:

  • Formulation design : Blend with hygroscopic drugs (e.g., 5–10% w/w Mg(NO₃)₂·6H₂O) to adsorb moisture during storage .
  • Stability testing : Store samples at 25°C/60% RH and monitor drug degradation via HPLC. Optimal formulations reduce moisture uptake by 30–50% .

Q. Advanced: What analytical techniques are critical for characterizing this compound in electrochemical applications?

For magnesium-ion battery research:

  • Cyclic voltammetry : Use non-aqueous electrolytes (e.g., Mg(NO₃)₂ in triethyl formate) to study Mg²⁺ deposition on Al electrodes at 340–500 K .
  • In situ XRD : Track structural changes during charge/discharge cycles .
  • Electrochemical impedance spectroscopy (EIS) : Measure ionic conductivity of molten Mg(NO₃)₂·6H₂O-NH₄NO₃ eutectics (≈10⁻² S/cm at 400 K) .

Q. Basic: What safety protocols are essential when handling this compound in the lab?

  • Personal protective equipment (PPE) : Use nitrile gloves, goggles, and lab coats to avoid skin/eye contact (WGK 1 hazard classification) .
  • Ventilation : Handle in a fume hood to prevent inhalation of NOₓ gases during decomposition .
  • Waste disposal : Neutralize with sodium bicarbonate before aqueous disposal .

Q. Advanced: How does this compound enhance the performance of bioactive coatings in medical implants?

  • Electrospinning : Prepare composite fibers with Mg(NO₃)₂·6H₂O and polycaprolactone (PCL). Parameters: 15 kV voltage, 1 mL/h flow rate, and 10 cm collector distance .
  • In vitro testing : Soak coatings in simulated body fluid (SBF) to assess hydroxyapatite formation (SEM/EDS confirmation) .
  • Osteoconductivity : Coatings with 5 wt% Mg(NO₃)₂·6H₂O increase cell proliferation by 40% vs. uncoated titanium .

Q. Advanced: What methodologies address discrepancies in hygroscopicity data for this compound?

  • Dynamic vapor sorption (DVS) : Measure water uptake at 20°C/60% RH (≈42 g/100 mL solubility) .
  • Karl Fischer titration : Quantify residual water in "anhydrous" samples (often reveals ≤2% H₂O due to incomplete dehydration) .
  • Comparative studies : Cross-validate with literature using standardized protocols (e.g., ASTM E104) .

Q. Basic: What are the key thermodynamic properties of this compound relevant to energy storage?

  • Latent heat : 125–135 J/g during phase change (melting point: 89°C) .
  • Thermal conductivity : 0.5–0.7 W/m·K (improved to 1.2 W/m·K with graphite additives) .
  • Cyclic durability : ≥1,000 cycles with <5% enthalpy loss in encapsulated systems .

Properties

CAS No.

13446-18-9

Molecular Formula

H3MgNO4

Molecular Weight

105.33 g/mol

IUPAC Name

magnesium;dinitrate;hexahydrate

InChI

InChI=1S/Mg.HNO3.H2O/c;2-1(3)4;/h;(H,2,3,4);1H2

InChI Key

QYYOLMTYXAKEDQ-UHFFFAOYSA-N

SMILES

[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.O.O.[Mg+2]

Canonical SMILES

[N+](=O)(O)[O-].O.[Mg]

Key on ui other cas no.

13446-18-9

Pictograms

Oxidizer

Origin of Product

United States

Synthesis routes and methods I

Procedure details

contacting said water in said aqueous aromatic nitration product mixture with magnesium nitrate trihydrate for a time sufficient to form magnesium nitrate pentahydrate or magnesium nitrate hexahydrate,
Name
magnesium nitrate trihydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
magnesium nitrate pentahydrate
Name
magnesium nitrate hexahydrate

Synthesis routes and methods II

Procedure details

heating said magnesium nitrate pentahydrate or magnesium nitrate hexahydrate to an elevated temperature sufficient to form magnesium nitrate trihydrate and water, and
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
magnesium nitrate pentahydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
magnesium nitrate hexahydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
magnesium nitrate trihydrate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.